2,3-Dibromo-6-fluorobenzotrifluoride

• IUPAC Name: 1,2-dibromo-4-fluoro-3-(trifluoromethyl)benzene
• InChI: InChI=1S/C7H2Br2F4/c8-3-1-2-4(10)5(6(3)9)7(11,12)13/h1-2H
• InChI Key: NCWBFSMUOMUZEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)C(F)(F)F)Br)Br
• Molecular Formula: C7H2Br2F4
• Molecular Weight: 321.89 g/mol

Description

2,3-Dibromo-6-fluorobenzotrifluoride, also known as 2,3-DBFBT, is a highly reactive and versatile compound used in a variety of scientific research applications. It is a colorless liquid with a boiling point of 40°C and a melting point of -51°C. 2,3-DBFBT is an important chemical intermediate in the synthesis of a variety of compounds, and its reactivity makes it a useful tool in the study of organic and inorganic chemistry.

Scientific Research Applications

2,3-Dibromo-6-fluorobenzotrifluoride has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a reagent in the synthesis of pharmaceuticals. In addition, this compound is used in the study of inorganic chemistry, as an initiator for the synthesis of nanomaterials, and in the synthesis of organometallic compounds.

Mechanism of Action

The reactivity of 2,3-Dibromo-6-fluorobenzotrifluoride is due to its ability to undergo nucleophilic substitution reactions. In these reactions, the this compound molecule acts as a leaving group, allowing other molecules to react with it and form new compounds. This reactivity makes this compound a useful tool in the study of organic and inorganic chemistry.
Biochemical and Physiological Effects
This compound is a highly reactive compound, and as such, it can have adverse effects on the human body. Ingestion or inhalation of this compound can cause irritation to the skin, eyes, and respiratory system. In addition, long-term exposure to this compound can cause damage to the liver and kidneys. For this reason, it is important to use proper safety precautions when handling this compound.

Advantages and Limitations for Lab Experiments

2,3-Dibromo-6-fluorobenzotrifluoride is a highly reactive compound, and as such, it has a number of advantages and limitations for laboratory experiments. One of the main advantages of using this compound is its ability to undergo nucleophilic substitution reactions, which makes it a useful tool in the study of organic and inorganic chemistry. However, due to its reactivity, this compound can be hazardous to humans and can cause irritation to the skin, eyes, and respiratory system. For this reason, it is important to use proper safety precautions when handling this compound.

Future Directions

2,3-Dibromo-6-fluorobenzotrifluoride is a versatile and highly reactive compound that has a wide range of applications in scientific research. In the future, this compound could be used in the development of new drugs and materials, as well as in the study of organic and inorganic chemistry. Additionally, further research could be conducted to explore the potential uses of this compound in the medical and pharmaceutical fields. Finally, further research could be conducted to explore the potential health risks associated with long-term exposure to this compound.